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Compound of Interest

Compound Name:
4,5-Dimethylthiazole-2-

carbaldehyde

Cat. No.: B1316184 Get Quote

Technical Support Center: 4,5-Dimethylthiazole-2-
carbaldehyde
This guide provides essential safety, handling, and troubleshooting information for researchers,

scientists, and drug development professionals working with 4,5-Dimethylthiazole-2-
carbaldehyde (CAS No. 74531-15-0).

Frequently Asked Questions (FAQs)
Q1: What are the primary health and environmental hazards of 4,5-Dimethylthiazole-2-
carbaldehyde?

A1: This compound is classified as hazardous. It causes skin irritation (H315), serious eye

irritation (H319), and may cause respiratory irritation (H335). It is also very toxic to aquatic life

with long-lasting effects (H410). The signal word for this chemical is "Warning".

Q2: What Personal Protective Equipment (PPE) should I wear when handling this compound?

A2: Always wear appropriate protective equipment. This includes protective gloves and

eye/face protection such as safety glasses or a face shield. Work should be conducted in a

well-ventilated area or outdoors to avoid inhaling dust or vapors.

Q3: What are the proper storage conditions for 4,5-Dimethylthiazole-2-carbaldehyde?
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A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[1]

For long-term stability, it is recommended to store it at -20°C, sealed, and away from moisture.

[2] The product is chemically stable under standard ambient conditions.

Q4: What is the immediate first aid response for accidental exposure?

A4: Immediate action is crucial. Refer to the table below for a summary of first aid measures.

Always show the Safety Data Sheet (SDS) to the attending physician.

Q5: What is the correct procedure for handling a spill?

A5: For any spill, avoid substance contact and inhalation of dust. Ensure adequate ventilation.

For small spills, wear appropriate PPE, cover the spill with an inert absorbent material (e.g.,

sand, silica gel), and place it into a suitable closed container for disposal.[1][3] For large spills,

evacuate the danger area and deny entry to unprotected individuals.[3] Prevent the spill from

entering drains, as it is toxic to aquatic life.[4]

Q6: How should I dispose of 4,5-Dimethylthiazole-2-carbaldehyde waste?

A6: Dispose of the contents and container to an approved waste disposal plant in accordance

with local, state, and federal regulations.[1][3] Do not allow the product to enter drains or

waterways.[4]

Data Presentation
Hazard Identification Summary
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Classification Hazard Statement

Skin Irritation (Category 2) H315: Causes skin irritation.

Eye Irritation (Category 2A) H319: Causes serious eye irritation.

Specific target organ toxicity - single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation.

Short-term (acute) aquatic hazard (Category 1)
H410: Very toxic to aquatic life with long lasting

effects.

Long-term (chronic) aquatic hazard (Category 1)
H410: Very toxic to aquatic life with long lasting

effects.

First Aid Quick Guide
Exposure Route First Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water and soap. If skin

irritation occurs, get medical advice.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion

Immediately make the victim drink water (two

glasses at most). Consult a physician.[4] Do not

induce vomiting.[5]

Troubleshooting Guide
Q: My stock solution of the compound in DMSO has changed color. Is it still viable for my

experiment?
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A: Thiazole derivatives can exhibit instability in DMSO stock solutions when stored at room

temperature or +4°C, leading to decomposition.[6] A color change often indicates that the

compound has degraded. This can affect the biological activity and reproducibility of your

results.[6] It is strongly recommended to use freshly prepared solutions. If storage is necessary,

prepare aliquots and store them at -20°C for a maximum of two months to minimize

decomposition.[6]

Q: I'm working with the powdered form of the compound and notice dust. What are the risks?

A: You should avoid breathing in the dust, as the compound can cause respiratory irritation.

Always handle the solid form in a well-ventilated area or under a chemical fume hood.[5] Be

aware that with fine powders, if they are whirled up, a dust explosion potential may generally

be assumed.

Experimental Workflow Visualization
The following diagram outlines the logical workflow for responding to a spill of 4,5-
Dimethylthiazole-2-carbaldehyde.
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Immediate Action

Assess Spill Size & Risk

Small & Contained Large or Uncontained

Contain spill with inert
absorbent material

(e.g., sand, vermiculite)

Carefully collect absorbed material
into a sealed container for waste

Clean spill area with soap
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Label waste container and
dispose of according to
institutional guidelines

Evacuate immediate area

Alert colleagues and contact
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(if safe to do so)
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Spill Handled
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Caption: Spill Response Workflow for 4,5-Dimethylthiazole-2-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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